3,4-dimethoxy-N'-({2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}carbonyl)benzenesulfonohydrazide

• IUPAC Name: N'-(3,4-dimethoxyphenyl)sulfonyl-2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-1,3-thiazole-4-carbohydrazide
• InChI: InChI=1S/C17H16F3N5O5S2/c1-9-6-14(17(18,19)20)25(23-9)16-21-11(8-31-16)15(26)22-24-32(27,28)10-4-5-12(29-2)13(7-10)30-3/h4-8,24H,1-3H3,(H,22,26)
• InChI Key: KMYAGXKEDVSZOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(F)(F)F)C2=NC(=CS2)C(=O)NNS(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C17H16F3N5O5S2
• Molecular Weight: 491.5 g/mol
• CAS No.: 956782-90-4

Description

3,4-dimethoxy-N'-({2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}carbonyl)benzenesulfonohydrazide is a useful research compound. Its molecular formula is C17H16F3N5O5S2 and its molecular weight is 491.46. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory and Anticancer Potential

One study describes the synthesis and characterization of celecoxib derivatives, highlighting their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. These compounds exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, compared to untreated controls or celecoxib. This suggests that derivatives similar to the compound could be explored for their anti-inflammatory and potential anticancer activities (Ş. Küçükgüzel et al., 2013).

Enzyme Inhibition for Therapeutic Applications

Another study focused on the synthesis of novel polyfluoro substituted pyrazoline type sulfonamides, which demonstrated significant inhibitory profiles against hCA I, hCA II, and AChE enzymes at the nanomolar levels. These findings highlight the potential of such compounds in designing inhibitors for enzymes relevant in various diseases, indicating that the compound may hold value in similar therapeutic applications (C. Yamali et al., 2020).

Antimicrobial Activity

Benzothiazoles, including structures similar to the targeted compound, have shown potent antimicrobial properties. A study utilizing 3-(5,6-dimethoxy-2-oxo-1,3-benzothiazol-3(2H)-yl)propanohydrazide as a scaffold for synthesizing various derivatives elucidated their structures and confirmed their antimicrobial activity through screening (E. Abbas et al., 2014).

Synthesis and Structural Studies

Research on the synthesis and structural elucidation of similar compounds, including their complexes with metals like platinum(II) and palladium(II), provides foundational knowledge for the potential development of novel materials or catalysts. These studies demonstrate the versatility of pyrazole and sulfonamide-based compounds in chemical synthesis and potential applications in materials science (E. Budzisz et al., 2004).